1,7-dimethyl-3-propyl-8-(o-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 4,7-dimethyl-6-(2-methylphenyl)-2-propylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C19H21N5O2/c1-5-10-22-17(25)15-16(21(4)19(22)26)20-18-23(15)11-13(3)24(18)14-9-7-6-8-12(14)2/h6-9,11H,5,10H2,1-4H3
• InChI Key: RXRUVVWVEXEKPY-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(N=C3N2C=C(N3C4=CC=CC=C4C)C)N(C1=O)C
• Molecular Formula: C19H21N5O2
• Molecular Weight: 351.4 g/mol
• CAS No.: 887464-01-9

Description

1,7-dimethyl-3-propyl-8-(o-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C19H21N5O2 and its molecular weight is 351.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Unnatural Base Pairs for Synthetic Biology

Research into the development of unnatural base pairs beyond the standard Watson-Crick base pairs for synthetic biology has highlighted the importance of shape complementarity, stacking ability, and hydrogen-bonding patterns for unnatural base pairs. A specific example includes imidazo[5',4':4,5]pyrido[2,3-d]pyrimidines and 1,8-naphthyridines, which exhibit four non-canonical hydrogen bonds, demonstrating their potential as complementary base pairs in nucleotide insertion and PCR applications (Saito-Tarashima & Minakawa, 2018).

High-Performance Thin-Layer Chromatography for Drug Determination

High-performance thin-layer chromatography (HPTLC) has been developed as a validated method for determining drugs in tablet form, emphasizing the importance of stability-indicating methods in drug analysis. This method is effective for determining degradation products and ensuring drug stability (Rode & Tajne, 2021).

Glycine-site NMDA Receptor Antagonists

Research on glycine site antagonists of the NMDA receptor, which have shown therapeutic promise for CNS disorders, demonstrates the diversity of molecular structures, including imidazolopyrazinones, that can influence neurological conditions (Kulagowski & Leeson, 1995).

Hydantoin Derivatives in Medicinal Chemistry

Hydantoins, including imidazolidine-2,4-dione derivatives, have been identified as a significant group of compounds due to their varied biological and pharmacological activities. Their role in the synthesis of non-natural amino acids and potential medical applications highlights the therapeutic versatility of these compounds (Shaikh et al., 2023).

Carbon Dioxide Utilization

Research on using ionic liquid-based catalysts for the conversion of CO2 into value-added chemicals, such as quinazoline-2,4(1H,3H)-diones, underscores the potential of specific chemical structures in addressing environmental challenges through carbon capture and utilization strategies (Zhang et al., 2023).